Cas no 1549879-77-7 (tert-butyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate)

• Product Name: tert-butyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate
• CAS No: 1549879-77-7
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5180861
• PubChem ID: 80505196
• Update Time: 2025-05-24

tert-butyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate

• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-8(14)6-13-5-7(4-10)11-12-13/h5H,4,6,10H2,1-3H3
• InChI Key： YEOYIADOYFTRFJ-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)(C)C)=O)C=C(CN)N=N1

Additional information on tert-butyl 2-4-(aminomethyl)-1H-1,2,3-triazol-1-ylacetate

tert-butyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetate

The compound tert-butyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetate, also known by its CAS number 1549879-77-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structure and potential applications in drug design and material science. The molecule consists of a tert-butyl group attached to an acetate moiety, which is further connected to a 1H-1,2,3-triazole ring substituted with an aminomethyl group. This combination of functional groups makes it versatile for various chemical reactions and modifications.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The 1H-1,2,3-triazole ring in this compound is a key structural element that contributes to its stability and reactivity. Triazoles are known for their ability to form strong hydrogen bonds and participate in metal coordination, making them valuable in the design of bioactive molecules. The presence of the aminomethyl group adds another layer of functionality, enabling further chemical transformations such as alkylation or amidation.

The synthesis of tert-butyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetate typically involves a click chemistry approach, specifically the Huisgen cycloaddition reaction. This method is highly efficient and selective, making it ideal for constructing complex molecules with high precision. The use of copper catalysts in this reaction ensures excellent yields and minimizes side reactions. The tert-butyl group serves as a protecting group during the synthesis process, ensuring the stability of the intermediate compounds.

In terms of applications, this compound has shown promise in the development of bioconjugates and drug delivery systems. Its triazole ring can act as a scaffold for attaching various bioactive molecules or targeting ligands. For instance, researchers have explored its use in creating peptide-based drugs by incorporating it into peptide sequences. The aminomethyl group provides a site for further functionalization, allowing for the incorporation of additional pharmacophores or imaging agents.

Another area where this compound has demonstrated potential is in material science. The triazole moiety can serve as a building block for constructing supramolecular assemblies or polymer networks. Its ability to form hydrogen bonds with other molecules makes it suitable for applications such as molecular recognition and sensor development. Recent advancements in self-healing materials have also utilized similar structures to create dynamic covalent networks.

The versatility of tert-butyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetate extends to its use in click chemistry-based libraries for high-throughput screening. By modifying the substituents on the triazole ring or the acetate group, researchers can generate a wide range of structurally diverse compounds with varying biological activities. This approach has been instrumental in identifying lead compounds for treating various diseases, including cancer and infectious diseases.

In conclusion, tert-butyl 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]acetate is a multifaceted compound with significant implications in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers across diverse fields. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow further.